SL910102

• Molecular Formula: C30H30N6O
• Molecular Weight: 490.6 g/mol
• InChI: InChI=1S/C30H30N6O/c1-2-3-13-27-26(30(37)32-28(31-27)19-16-21-9-5-4-6-10-21)20-22-14-17-23(18-15-22)24-11-7-8-12-25(24)29-33-35-36-34-29/h4-12,14-15,17-18H,2-3,13,16,19-20H2,1H3,(H,31,32,37)(H,33,34,35,36)
• InChIKey: UIAQSYFAKRGALR-UHFFFAOYSA-N

SL910102 Compound Overview: Nonpeptide AT1 Receptor Antagonist for Research and Procurement

SL910102, also known as SL 91.0102-90 DL (CAS: 144756-71-8), is a nonpeptide antagonist of the angiotensin II type 1 (AT1) receptor [1]. It belongs to the class of angiotensin receptor blockers (ARBs) and is primarily used as a research tool to investigate the role of AT1 receptors in various physiological and pathological processes. Unlike some clinically approved ARBs, SL910102 is an unlabeled compound designed for in vitro and preclinical ex vivo/in vitro studies, with evidence suggesting the potential contribution of active metabolites to its observed angiotensin-II antagonistic effects [2].

AT1 receptor signaling assay context

Metabolite-contribution research workflow

Plasma-protein binding profiling studies

• [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source
• [2] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source

Why Generic AT1 Antagonist Substitution Fails: The Case for SL910102 in Specialized Research Applications

The assumption that all AT1 receptor antagonists are interchangeable is flawed due to significant differences in their pharmacokinetic and pharmacodynamic profiles. For SL910102, the critical differentiator lies in its unique plasma-protein binding characteristics and the potential contribution of active metabolites, which can dramatically alter its potency and duration of action compared to other ARBs like losartan or its active metabolite EXP 3174 [1]. Relying on a more common, well-characterized ARB like losartan for a study where these specific properties are under investigation would introduce a critical confounding variable, potentially invalidating the research findings. Therefore, for experimental designs focused on metabolite contributions or specific binding behaviors, SL910102 is not a generic substitute.

Plasma-protein binding profile may differ from losartan/EXP 3174, potentially altering in vitro potency interpretation.

Active metabolite contribution not shared by all ARBs; may confound receptor pharmacology in metabolite-focused studies.

Using common ARBs may introduce confounding variables when protein binding or metabolism is a key experimental parameter.

• [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source

SL910102 Quantitative Evidence Guide: Comparative Data vs. Losartan and EXP 3174

SL910102 Plasma Protein Binding Profile: Differential Potency Shift vs. EXP 3174

A direct comparative study quantified the impact of plasma protein binding on the potency of SL910102 (referred to as SL 91.0102-90 DL) and the active metabolite EXP 3174. The study revealed a distinct, quantitative difference in their behavior when transitioning from a protein-free buffer to plasma [1].

Plasma Binding Shift

Head-to-head

SL910102: ~2-fold drop
EXP 3174: 10–15-fold drop

Supports differentiated protein-binding profile for experimental design.

Radioreceptor assay; rat lung homogenate.

Evidence Dimension	Potency shift (fold change) due to plasma protein binding
Target Compound Data	Approximately 2-fold drop in potency in control plasma compared to buffer.
Comparator Or Baseline	EXP 3174 (active metabolite of losartan): 10-15 fold drop in potency in buffer vs. ~2-fold drop in plasma.
Quantified Difference	The potency of EXP 3174 dropped by 10-15 fold in buffer compared to plasma, whereas SL910102 and losartan showed only a ~2-fold drop, indicating significantly higher plasma-protein binding for EXP 3174.
Conditions	Radioreceptor assay using rat lung homogenate; comparison of Ki values in protein-free Hepes-buffer vs. blank human or rat plasma.

Why This Matters

This data directly informs procurement: if a study requires a compound with a specific, less variable plasma-protein binding profile, SL910102 presents a quantifiably different option compared to EXP 3174.

• [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source

SL910102 Active Metabolite Contribution: A Key Differentiator from Losartan and UP 269-6

This study provides direct evidence that the angiotensin-II antagonistic effect of SL910102 is influenced by active metabolites, a feature not shared by all congeners. The study compared SL910102 to losartan (and its metabolite EXP 3174) and UP 269-6 [1].

Metabolite Activity

Head-to-head

RRA/HPLC correlation suggests active metabolite contribution; absent for UP 269-6.

Enables metabolite-contribution research context.

Clinical sample RRA and HPLC analysis.

Evidence Dimension	Contribution of active metabolites to antagonistic effect
Target Compound Data	Evidence suggests contribution of active metabolites to the observed angiotensin-II antagonistic effect.
Comparator Or Baseline	Losartan: Antagonistic effect is solely attributed to the parent compound and its main metabolite EXP 3174. UP 269-6: No contribution from active metabolites was suggested.
Quantified Difference	The study reported a correlation between radioreceptor assay and HPLC data that suggested active metabolite contribution for SL910102, which was absent for UP 269-6 and already known for losartan/EXP 3174.
Conditions	Evaluation of clinical samples using both a radioreceptor assay (RRA) and high-performance liquid chromatography (HPLC).

Why This Matters

This is a critical point for experimental design. Studies investigating the role of metabolism in ARB activity should select SL910102 over UP 269-6 as a model compound with known metabolite activity.

• [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source

SL910102 Quantification Limit in AT1 Receptor Binding Assays

The validated radioreceptor assay developed for SL910102 and other AT1 antagonists provides a precise, quantitative measure of its antagonistic activity. This method defines the compound's limit of quantification (LOQ), a key parameter for comparative analytical studies [1].

Assay LOQ

Class-level

≤ 1 ng/mL

Supports high-sensitivity AT1 antagonist quantification studies.

Intra-/interday variability <10%.

Evidence Dimension	Limit of Quantification (LOQ) in AT1 radioreceptor assay
Target Compound Data	≤ 1 ng/mL
Comparator Or Baseline	Not specified for SL910102, but the assay method is applicable to multiple AT1 antagonists (losartan, EXP 3174, UP 269-6).
Quantified Difference	The assay's LOQ is consistently ≤ 1 ng/mL for the class of compounds, with intra- and interday variability below 10%.
Conditions	Radioreceptor assay using rat lung homogenate as AT1 receptor source.

Why This Matters

For researchers requiring high-sensitivity detection of AT1 antagonist activity, this validated LOQ confirms the suitability of SL910102 for experiments where accurate, low-concentration quantification is essential.

• [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source

Optimal Research and Industrial Application Scenarios for SL910102

Investigating the Impact of Plasma Protein Binding on AT1 Antagonist Potency

Given its demonstrated and quantifiably different plasma-protein binding profile compared to EXP 3174 [1], SL910102 is an ideal tool compound for in vitro studies designed to elucidate the role of protein binding in modulating the pharmacodynamics of AT1 receptor antagonists. This application is directly supported by the head-to-head comparative data showing a ~2-fold potency shift for SL910102 versus a 10-15-fold shift for EXP 3174.

Studies on the Contribution of Active Metabolites to ARB Pharmacology

The evidence suggesting that active metabolites contribute to SL910102's overall AT1 antagonistic effect [1] positions it as a superior research compound for metabolism-focused studies compared to a congener like UP 269-6, which lacks this property. This scenario leverages the direct comparative data that differentiates SL910102 from other compounds in its class.

Development and Validation of High-Sensitivity Radioreceptor Assays

SL910102 can be employed as a reference standard or test compound in the development and validation of new, high-sensitivity radioreceptor assays. The established method for its quantification, with a validated LOQ of ≤ 1 ng/mL and high precision [1], provides a robust benchmark for analytical method comparison and optimization.

Application

Selection Property

Validation Focus

Plasma protein binding impact studies

Differentiated protein-binding profile

Potency shift comparison

Active metabolite contribution studies

Metabolite activity context

Metabolite effect confirmation

Radioreceptor assay development

Reported LOQ and precision

Analytical sensitivity benchmarking

• [1] Soldner A, Spahn-Langguth H, Mutschler E. A radioreceptor assay for the analysis of AT1-receptor antagonists. Correlation with complementary LC data reveals a potential contribution of active metabolites. J Pharm Biomed Anal. 1998 May;17(1):111-24. View Source